Cas no 36404-89-4 (2-hydroxypyridine-3-carbaldehyde)

• Product Name: 2-hydroxypyridine-3-carbaldehyde
• CAS No: 36404-89-4
• MF: C₆H₅NO₂
• MW: 123.109401464462
• MDL: MFCD09909918
• CID: 54578
• PubChem ID: 7062196
• Update Time: 2025-04-18

2-hydroxypyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Oxo-1,2-dihydro-3-pyridinecarbaldehyde
• 2-Hydroxypyridine-3-carboxaldehyde
• 2-Oxo-1,2-dihydropyridine-3-carbaldehyde
• 2-HYDROXYNICOTINALDEHYDE
• 2-Hydroxy-pyridine-3-carbaldehyde
• TDG4
• 3-Pyridinecarboxaldehyde, 1,2-dihydro-2-oxo-
• formylpyridone
• hydroxynicotinaldehyde
• PubChem17177
• KSC497M5R
• DNTYEVWEOFZXFE-UHFFFAOYSA-N
• BH372
• 2-hydroxy-3-pyridinecarboxaldehyde
• EBD53399
• 2-hydroxypyridine-3-carbaldehyde
• AC-23747
• 2Z-0720
• 2-oxo-1,2-dihydro-pyridine-3-carbaldehyde
• 2-oxo-1,2-dihydropyridine-3-carboxaldehyde
• J-510203
• 36404-89-4
• 2-Hydroxynicotinaldehyde, 97%
• DTXSID10427668
• MFCD07698588
• AB55041
• AKOS005070038
• AM20070207
• MFCD09909918
• 2-oxo-1H-pyridine-3-carbaldehyde
• FT-0648018
• Z1198173495
• 2-oxo-1,2-dihydro-3-pyridinecarbaldehyde, AldrichCPR
• EN300-300807
• A6296
• 32768-36-8
• SCHEMBL1413944
• CS-W003412
• AKOS015856226
• SY021292
• ALBB-022939

• MDL： MFCD09909918
• Inchi： 1S/C6H5NO2/c8-4-5-2-1-3-7-6(5)9/h1-4H,(H,7,9)
• InChI Key： DNTYEVWEOFZXFE-UHFFFAOYSA-N
• SMILES： O=C1C(C=O)=CC=CN1

Computed Properties

• Exact Mass: 123.03200
• Monoisotopic Mass: 123.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: -0.1

Experimental Properties

• Melting Point: 223 °C
• Boiling Point: 304℃ at 760 mmHg
• PSA: 49.93000
• LogP: 0.18740

2-hydroxypyridine-3-carbaldehyde Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22-36
• Safety Instruction： 26-24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C